2-fluoro-5-methyl-N-[(1-methylpyrrol-3-yl)methyl]benzamide

• IUPAC Name: 2-fluoro-5-methyl-N-[(1-methylpyrrol-3-yl)methyl]benzamide
• InChI: InChI=1S/C14H15FN2O/c1-10-3-4-13(15)12(7-10)14(18)16-8-11-5-6-17(2)9-11/h3-7,9H,8H2,1-2H3,(H,16,18)
• InChI Key: XUBUHVDFZWDIBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C(=O)NCC2=CN(C=C2)C
• Molecular Formula: C14H15FN2O
• Molecular Weight: 246.28 g/mol

Description

2-fluoro-5-methyl-N-[(1-methylpyrrol-3-yl)methyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research.

Mechanism of Action

The mechanism of action of 2-fluoro-5-methyl-N-[(1-methylpyrrol-3-yl)methyl]benzamide involves the inhibition of various signaling pathways that are involved in the proliferation and survival of cancer cells. Specifically, it has been shown to inhibit the activity of the protein kinase B (AKT) and mammalian target of rapamycin (mTOR) pathways, which are known to play a critical role in cancer cell growth and survival.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, 2-fluoro-5-methyl-N-[(1-methylpyrrol-3-yl)methyl]benzamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. Additionally, it has been found to possess antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-fluoro-5-methyl-N-[(1-methylpyrrol-3-yl)methyl]benzamide is its potent inhibitory activity against cancer cells, which makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which may affect its bioavailability and limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of 2-fluoro-5-methyl-N-[(1-methylpyrrol-3-yl)methyl]benzamide. One potential direction is the development of new analogs with improved solubility and bioavailability. Another direction is the investigation of the compound's potential applications in other disease areas, such as neurodegenerative disorders and cardiovascular disease. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and to identify potential biomarkers that may be used to predict response to treatment.

Synthesis Methods

The synthesis of 2-fluoro-5-methyl-N-[(1-methylpyrrol-3-yl)methyl]benzamide involves the reaction of 2-fluoro-5-methylbenzoic acid with N-(1-methylpyrrol-3-yl)methanamine in the presence of a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with benzoyl chloride to obtain the final product.

Scientific Research Applications

2-fluoro-5-methyl-N-[(1-methylpyrrol-3-yl)methyl]benzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been found to possess anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of pain and inflammation.